N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide

• IUPAC Name: (1E)-2-(benzylamino)-2-oxo-N-phenacyloxyethanimidoyl cyanide
• InChI: InChI=1S/C18H15N3O3/c19-11-16(18(23)20-12-14-7-3-1-4-8-14)21-24-13-17(22)15-9-5-2-6-10-15/h1-10H,12-13H2,(H,20,23)/b21-16+
• InChI Key: JSEAZQPZKYJYJE-LTGZKZEYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=NOCC(=O)C2=CC=CC=C2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=N/OCC(=O)C2=CC=CC=C2)/C#N
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide, also known as BCA, is a synthetic compound that has gained significant attention in the scientific community for its potential as a therapeutic agent. BCA belongs to the class of compounds known as cyanoacrylamides, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer progression. N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and cancer progression. N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the degradation of extracellular matrix proteins, which are important in cancer invasion and metastasis.
Biochemical and Physiological Effects
N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as IL-1β, TNF-α, and IL-6, which are known to play a role in inflammation and disease progression. N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has also been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important in preventing cancer growth and progression. Additionally, N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has been shown to have antibacterial activity against a wide range of bacteria, including MRSA.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide in lab experiments is that it is a relatively simple compound to synthesize, making it easily accessible for researchers. Additionally, N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has been extensively studied for its potential as a therapeutic agent, which means that there is a wealth of information available on its properties and potential applications. However, one limitation of using N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for research on N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide. One area of interest is the development of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide-based therapies for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the development of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide-based therapies for cancer, particularly in combination with other anti-cancer agents. Additionally, there is potential for the use of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide as an antibacterial agent, particularly in the treatment of antibiotic-resistant infections. Further research is needed to fully understand the mechanism of action of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide and its potential applications in the treatment of disease.

Synthesis Methods

The synthesis of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide involves the reaction of benzylamine with 2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an intermediate amide, which is then dehydrated to form the final product, N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide. The synthesis of N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide is a relatively simple process and can be carried out in a laboratory setting with ease.

Scientific Research Applications

N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), tumor necrosis factor-α (TNF-α), and interleukin-6 (IL-6). N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, N-benzyl-2-cyano-2-[(2-oxo-2-phenylethoxy)imino]acetamide has shown antibacterial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).